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Compound of Interest

Compound Name: PI3Kalpha/mTOR-IN-1

CAS No.: 1013098-90-2

Cat. No.: B560606

Get Quote

Document ID: TG-PM-IN1-2024 Subject: Dual Inhibition of PI3Kα and mTOR Kinase Target

Audience: Senior Research Scientists, DMPK Leads, Oncology Pharmacologists

Part 1: Strategic Overview & Mechanistic Rationale
The Dual-Targeting Imperative
In hormone receptor-positive (HR+) and HER2+ breast cancers, the PI3K/AKT/mTOR pathway

is the primary driver of resistance to endocrine and anti-HER2 therapies. First-generation

inhibitors faced two critical failures:

Isoform Promiscuity: Pan-PI3K inhibitors (targeting

) induced severe toxicity (e.g., hyperglycemia, colitis), limiting dosing.

Feedback Activation: Selective inhibition of mTORC1 (via rapalogs) releases the negative

feedback loop on IRS-1, paradoxically reactivating AKT via PI3K.

PI3Kα/mTOR-IN-1 represents a specialized chemical probe designed to solve this dichotomy. It

functions as a potent, ATP-competitive dual inhibitor, selectively targeting the PI3Kα isoform
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(often mutated in PIK3CA tumors) and the mTOR kinase (both mTORC1 and mTORC2

complexes).

Mechanism of Action (MOA) Visualization
The following diagram illustrates the signal transduction cascade and the specific intervention

point of PI3Kα/mTOR-IN-1, highlighting the blockade of the feedback loop.
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Figure 1: Mechanistic intervention of PI3Kα/mTOR-IN-1. Note the simultaneous blockade of

upstream PI3Kα and downstream mTORC1/2, preventing the S6K-mediated feedback loop that

typically reactivates IRS-1.

Part 2: Chemical & Biological Profile[1]
Before initiating complex models, the compound must be validated against its specific targets.

PI3Kα/mTOR-IN-1 is characterized by high potency against the Alpha isoform, distinguishing it

from pan-inhibitors like Buparlisib.

Potency Data (Cell-Free & Cellular)
Target Kinase IC50 / Ki (nM) Biological Significance

PI3Kα (p110α) 7 nM
Primary target. Drives PIK3CA-

mutant tumors.[1][2]

mTOR (mTORC1/2) 10.6 nM (Ki)
Secondary target. Prevents

AKT S473 phosphorylation.[3]

PI3Kβ > 100 nM
Reduced potency minimizes

off-target toxicity.

PI3Kδ > 100 nM
Sparing effect reduces

immunotoxicity.

Cellular Activity IC50 (nM) Cell Line Context

p-AKT (S473) ~10 - 20 nM MCF7 (Breast, PIK3CA mut)

Cell Viability ~170 nM MDC7 / MCF7

*Values are representative of the class selectivity profile for Alpha-specific dual inhibitors.

Part 3: In Vitro Characterization Protocols
Protocol A: Phospho-Signaling Validation (Western Blot)
Objective: Confirm dual blockade by assessing p-AKT (PI3K/mTORC2 readout) and p-S6

(mTORC1 readout).
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Experimental Design:

Cell Lines: MCF7 (PIK3CA E545K) and T47D (PIK3CA H1047R).

Controls: DMSO (Negative), Alpelisib (PI3Kα only), Rapamycin (mTORC1 only).

Step-by-Step Workflow:

Seeding: Plate cells at

cells/well in 6-well plates. Allow attachment for 24h.

Starvation (Critical): Serum-starve cells (0.5% FBS) for 12 hours to reduce basal pathway

noise.

Treatment: Treat with PI3Kα/mTOR-IN-1 dose curve (0, 10, 50, 100, 500 nM) for 2 hours.

Stimulation: Stimulate with EGF (50 ng/mL) or Insulin (100 nM) for 15 minutes to induce

pathway flux.

Lysis: Wash with ice-cold PBS. Lyse immediately in RIPA buffer supplemented with

Phosphatase Inhibitor Cocktails 2 & 3 (Sigma). Note: Failure to inhibit phosphatases will

result in false negatives.

Detection:

Primary Markers: p-AKT (Ser473), p-AKT (Thr308), p-S6 Ribosomal Protein (Ser235/236),

p-4EBP1.

Loading Control: Total AKT, Total S6,

-Actin.

Success Criteria:

Complete ablation of p-AKT S473 (mTORC2 marker) and p-S6 (mTORC1 marker) at

concentrations

50 nM.
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Unlike Rapamycin, PI3Kα/mTOR-IN-1 must inhibit p-AKT T308 (PI3K/PDK1 marker).

Protocol B: 3D Spheroid Viability Assay
Objective: Assess efficacy in a physiologically relevant microenvironment, as 2D cultures often

overestimate kinase inhibitor potency.

Step-by-Step Workflow:

Preparation: Use Ultra-Low Attachment (ULA) 96-well plates.

Seeding: Seed 2,000 cells/well in 100 µL media. Centrifuge at 1000 RPM for 10 mins to

promote aggregation. Incubate 72h to form spheroids.

Treatment: Add 2x concentrated drug solution (0.1 nM to 10 µM).

Incubation: Incubate for 7 days (longer than 2D due to slower diffusion).

Readout: Add 100 µL CellTiter-Glo® 3D Reagent. Shake vigorously for 5 mins (lysis of

spheroid core is difficult). Read Luminescence.

Part 4: In Vivo Efficacy & Pharmacodynamics
Xenograft Model Selection
For PI3Kα/mTOR-IN-1, model selection must align with the genetic driver (PIK3CA mutation).

Model A:MCF7 Xenograft (ER+/HER2-, PIK3CA E545K). Requires 17

-estradiol supplementation (0.72 mg/pellet).

Model B:HCC1954 (HER2+, PIK3CA H1047R). Tests efficacy in HER2-resistant settings.[2]

Dosing & Formulation Strategy
Based on the physicochemical properties of sulfonyl-morpholinopyrimidines (typical scaffold for

this class):

Vehicle: 5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline (Solubility is often the

limiting factor).
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Route: Oral Gavage (PO).

Schedule: Daily (QD) for 21-28 days.

Dose Range: 5 mg/kg (Low), 15 mg/kg (High). Note: Monitor body weight daily. >15% weight

loss requires dose holiday.

PD Biomarker Analysis (Tumor Harvest)
To prove target engagement in vivo:

Harvest tumors 2 hours post-final dose.

Flash freeze half in liquid nitrogen (for Western Blot).

Fix half in 10% NBF for IHC (p-S6 staining).

Result: IHC should show reduced brown staining intensity for p-S6 in treated vs. vehicle

groups.
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3520.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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